Cas no 1355610-88-6 (5-Aminopyridine-3-carbothioamide)

• Product Name: 5-Aminopyridine-3-carbothioamide
• CAS No: 1355610-88-6
• MF: C₆H₇N₃S
• MW: 153.204879045486
• CID: 1038623
• PubChem ID: 70701033
• Update Time: 2025-06-26

5-Aminopyridine-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-Aminopyridine-3-carbothioamide
• DB-332870
• DTXSID30743812
• A886994
• 1355610-88-6

• MDL： MFCD23135711
• Inchi： 1S/C6H7N3S/c7-5-1-4(6(8)10)2-9-3-5/h1-3H,7H2,(H2,8,10)
• InChI Key： NALLSUJZLCDRJA-UHFFFAOYSA-N
• SMILES： S=C(C1C=NC=C(C=1)N)N

Computed Properties

• Exact Mass: 153.03600
• Monoisotopic Mass: 153.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 97Ų

Experimental Properties

• PSA: 101.56000
• LogP: 1.59990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Aminopyridine-3-carbothioamide

5-Aminopyridine-3-carbothioamide (CAS No. 1355610-88-6): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

5-Aminopyridine-3-carbothioamide (CAS No. 1355610-88-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by the presence of an amino group and a thioamide moiety, which contribute to its diverse biological activities.

The molecular formula of 5-Aminopyridine-3-carbothioamide is C₆H₇N₃S, and it has a molecular weight of approximately 149.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. These solubility properties make it an attractive candidate for various chemical and biological assays.

In recent years, 5-Aminopyridine-3-carbothioamide has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 5-Aminopyridine-3-carbothioamide has also demonstrated potential as an antiviral agent. Research published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves the inhibition of viral replication through the disruption of viral RNA synthesis.

The structural flexibility of 5-Aminopyridine-3-carbothioamide allows for easy modification, making it an ideal starting point for structure-activity relationship (SAR) studies. Chemists can introduce various functional groups to optimize the compound's pharmacological properties, such as improving its bioavailability, reducing toxicity, and enhancing target specificity. For instance, the substitution of different alkyl or aryl groups on the amino or thioamide moieties can significantly alter the compound's biological activity.

In addition to its therapeutic applications, 5-Aminopyridine-3-carbothioamide has been used as a building block in the synthesis of more complex molecules. Its reactivity with various electrophiles and nucleophiles makes it a valuable intermediate in organic synthesis. For example, it can be readily converted into N-substituted derivatives through reaction with alkyl halides or acyl chlorides, which can then be further functionalized to produce a wide range of biologically active compounds.

The safety profile of 5-Aminopyridine-3-carbothioamide is another important aspect that has been investigated. Preclinical studies have shown that this compound exhibits low toxicity in animal models, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 5-Aminopyridine-3-carbothioamide (CAS No. 1355610-88-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with its diverse biological activities, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and development of novel drugs for various diseases.